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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

For researchers and professionals working in high-vacuum environments, the selection of an
appropriate vacuum grease is critical to ensure the integrity and longevity of their systems. A
key performance indicator for these materials is their long-term stability, characterized by low
outgassing and minimal degradation under vacuum conditions. This guide provides a detailed
comparison of Apiezon N, a hydrocarbon-based grease, with several popular alternatives:
Santovac 5 (polyphenyl ether), Molykote High-Vacuum Grease (silicone-based), and Braycote
LVP (perfluoropolyether-based).

Quantitative Performance Data

The long-term stability of a vacuum grease is primarily assessed by its outgassing
characteristics, vapor pressure, and operational temperature range. The table below
summarizes these key performance metrics for Apiezon N and its alternatives.
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(TML)
ASTM E595
Collected Volatile
Data not
Condensable <0.1% 4.09% ] 0.03%[2]
) available
Materials
(CvCM™m)

Note: Santovac 5 data is for the oil, which is the base for greases. Molykote High-Vacuum
Grease data indicates low volatility and bleed/evaporation at 199°C.

Experimental Protocols

The data presented in this guide is primarily derived from standardized test methods designed
to evaluate the performance of materials in a vacuum.

ASTM EB95: Standard Test Method for Total Mass Loss and Collected Volatile Condensable
Materials from Outgassing in a Vacuum Environment

This is the most common method for determining the outgassing characteristics of materials
intended for use in space and other high-vacuum applications.[3][4][5]

o Objective: To measure the total mass loss (TML) and collected volatile condensable
materials (CVCM) of a material sample under controlled vacuum and temperature
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conditions.[6][7]

e Procedure:

[e]

A sample of the material is preconditioned at 23°C and 50% relative humidity for 24 hours
and then weighed.[6]

o The sample is placed in a heated compartment within a high-vacuum chamber.

o A cooled collector plate is positioned near the sample to condense any outgassed volatile
materials.

o The chamber is evacuated to a pressure of at least 5 x 10~> torr, and the sample is heated
to 125°C for 24 hours.[6]

o After the test period, the system is cooled, and the sample and collector plate are
reweighed.

o TML is calculated as the percentage of the initial sample mass that was lost. CVCM is the
mass of the condensed material as a percentage of the initial sample mass.[6]

Residual Gas Analysis (RGA)

RGA is a technique used to identify the composition of gases present in a vacuum system,
including those outgassed from materials.[3][9]

o Objective: To analyze the partial pressures of different gaseous species in a vacuum
environment.

e Procedure:
o An RGA, which is a type of mass spectrometer, is connected to the vacuum chamber.

o The RGA ionizes the residual gas molecules and separates them based on their mass-to-
charge ratio.

o A detector measures the ion current for each mass, providing a spectrum of the residual
gases. This can help identify the specific outgassing products from a vacuum grease.
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Accelerated Aging Tests

To assess the long-term stability of materials, accelerated aging tests are performed by
subjecting them to elevated stress conditions, such as higher temperatures, to simulate the
effects of time.[10][11][12]

o Objective: To predict the long-term performance and shelf life of a material.
e Procedure:

o Samples of the grease are placed in a controlled environment, often a vacuum oven, at an
elevated temperature for a specified duration.

o The aging process is based on the Arrhenius equation, which relates the rate of chemical
reactions to temperature. A common rule of thumb is that a 10°C increase in temperature
doubles the rate of aging.[13]

o After the aging period, the physical and chemical properties of the grease, such as
changes in mass, viscosity, and outgassing characteristics, are re-evaluated.

Decision Pathway for High-Vacuum Grease
Selection

The selection of a high-vacuum grease depends on the specific requirements of the
application. The following diagram illustrates a logical workflow for choosing the most suitable
grease.
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Application Requirements

Define Application Needs:
- Temperature Range
- Vacuum Level
- Chemical Compatibility
- Radiation Exposure

Temp‘.'rature Considerations
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Decision workflow for selecting a high-vacuum grease.
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Comparison and Recommendations

Apiezon N (Hydrocarbon-Based)

Apiezon N is a hydrocarbon-based grease renowned for its excellent performance at cryogenic
temperatures.[14] Its low vapor pressure and good outgassing characteristics make it suitable
for high-vacuum applications at and below room temperature. However, its upper temperature
limit is relatively low, and it is not recommended for applications involving high radiation levels.

Santovac 5 (Polyphenyl Ether-Based)

Greases based on Santovac 5 polyphenyl ether fluid are characterized by extremely low vapor
pressure and excellent thermal stability. This makes them ideal for ultra-high vacuum
applications where minimal contamination is paramount. The outgassing data for the oil
suggests it may have higher TML and CVCM than other options, indicating that for applications
sensitive to condensable materials, careful consideration is needed.

Molykote High-Vacuum Grease (Silicone-Based)

Molykote High-Vacuum Grease is a silicone-based product offering a wide operating
temperature range and good resistance to chemicals.[1][15] While specific ASTM E595 data is
not readily available, its low volatility makes it a popular choice for general high-vacuum
applications. However, silicone-based greases can be prone to "creep,” where the oil migrates
and can contaminate sensitive surfaces, a concern in optical and electronic applications.

Braycote LVP (Perfluoropolyether-Based)

Braycote greases, based on perfluoropolyether (PFPE), are known for their exceptional
chemical inertness, thermal stability, and low outgassing properties.[16][17] The very low TML
and CVCM values for Braycote 600 EF make it an excellent choice for demanding applications,
including those in the aerospace industry where long-term stability and reliability are critical.
PFPE greases are also generally compatible with a wide range of materials.[18]

In conclusion, the selection of a high-vacuum grease should be a careful consideration of the
specific operating conditions. For cryogenic applications, Apiezon N remains a strong choice.
For ultra-high vacuum and applications requiring the lowest possible outgassing, Santovac 5

and Braycote LVP are superior options, with Braycote demonstrating excellent performance in
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standardized outgassing tests. Molykote High-Vacuum Grease provides a versatile and cost-
effective solution for a broad range of high-vacuum applications, provided that potential silicone
migration is not a concern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to High-Vacuum Greases:
Apiezon N and Its Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172494+#studies-on-the-long-term-stability-of-
apiezon-n-in-vacuum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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